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Introduction
Octazamide is a benzamide derivative with a fused heterocyclic furo[3,4-c]pyrrole core. Its

chemical structure suggests a unique three-dimensional conformation that may be key to its

biological activity.[1] Identified as an analgesic and antipyretic agent, octazamide represents a

molecule of interest for researchers in pain management and neuropharmacology. This guide

provides a comprehensive overview of the molecular structure, properties, and hypothesized

mechanisms of octazamide, tailored for professionals in drug discovery and development.

Molecular Identity and Physicochemical Properties
Octazamide is chemically known as [(3aS,6aR)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]pyrrol-5-yl]-

phenylmethanone.[1] Its fundamental properties are summarized in the table below. It is

important to note that while some experimental data is available, many of its physicochemical

parameters are predicted from computational models.
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Property Value Source

IUPAC Name

[(3aS,6aR)-1,3,3a,4,6,6a-

hexahydrofuro[3,4-c]pyrrol-5-

yl]-phenylmethanone

[1]

Synonyms

5-Benzoylhexahydro-1H-

furo[3,4-c]pyrrole,

Octazamidum, ICI-U.S. 457

[1]

CAS Number 56391-55-0 [1]

Molecular Formula C₁₃H₁₅NO₂ [1]

Molecular Weight 217.26 g/mol [1]

Predicted Boiling Point 373.1 ± 35.0 °C [2]

Predicted Density 1.193 ± 0.06 g/cm³ [2]

Solubility Soluble in DMSO [2]

The structure of octazamide, featuring a polar amide group and a nonpolar phenyl ring,

suggests moderate solubility in a range of organic solvents. Its fused bicyclic system introduces

conformational rigidity, which is a critical factor in its interaction with biological targets.

Synthesis of Octazamide
The synthesis of octazamide involves the benzoylation of the secondary amine of the

hexahydro-1H-furo[3,4-c]pyrrole scaffold. This is a standard amidation reaction where the

nucleophilic amine attacks the electrophilic carbonyl carbon of benzoyl chloride.

General Experimental Protocol for Benzoylation
The following is a generalized, yet detailed, protocol for the N-benzoylation of a secondary

amine, which can be adapted for the synthesis of octazamide. This procedure is based on

established methods for the benzoylation of amines.[3][4][5]

Materials:

Hexahydro-1H-furo[3,4-c]pyrrole
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Benzoyl chloride

Anhydrous dichloromethane (DCM) or a similar aprotic solvent

Triethylamine (TEA) or another suitable base

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Hexanes and ethyl acetate for elution

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve hexahydro-1H-furo[3,4-c]pyrrole (1.0 equivalent) in anhydrous

DCM.

Addition of Base: Add triethylamine (1.1 to 1.5 equivalents) to the solution. The base acts as

a scavenger for the hydrochloric acid byproduct.

Addition of Benzoyl Chloride: Cool the reaction mixture to 0 °C in an ice bath. Slowly add

benzoyl chloride (1.0 to 1.1 equivalents) dropwise to the stirred solution.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Workup:

Quench the reaction by adding saturated aqueous sodium bicarbonate solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

Combine the organic layers and wash with brine.
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Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter and concentrate the solvent in vacuo to obtain the crude product.

Purification: Purify the crude octazamide by flash column chromatography on silica gel

using a gradient of ethyl acetate in hexanes as the eluent.

Characterization: Characterize the purified product by NMR, IR, and mass spectrometry to

confirm its identity and purity.

Synthesis Workflow Diagram
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Caption: Hypothesized mechanism of action for Octazamide via COX inhibition.

Solid-State Characterization and Crystal Structure
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A definitive crystal structure of octazamide has not been reported in the publicly accessible

literature. X-ray crystallography is the gold standard for determining the three-dimensional

arrangement of atoms in a crystalline solid. [6][7][8][9]Such information is invaluable in drug

development for understanding solid-state properties like polymorphism, which can impact

solubility, stability, and bioavailability.

For benzamide derivatives, crystal packing is often governed by hydrogen bonding interactions

involving the amide group and π-π stacking of the aromatic rings. [6]Future studies involving

single-crystal X-ray diffraction of octazamide would provide crucial insights into its

conformational preferences and intermolecular interactions, aiding in the design of new

analogues with improved pharmacological profiles.

Conclusion
Octazamide is a promising analgesic and antipyretic agent with a unique molecular

architecture. While its fundamental chemical identity is established, there is a significant need

for further experimental investigation into its physicochemical properties, a detailed elucidation

of its mechanism of action, and determination of its solid-state structure. The information and

protocols provided in this guide serve as a valuable resource for researchers and professionals

engaged in the development of novel therapeutics for pain and fever, and to stimulate further

research into this intriguing molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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